![molecular formula C16H20N4O B2487943 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile CAS No. 2223921-10-4](/img/structure/B2487943.png)
1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is a chemical compound with potential use in scientific research. It is a highly specific inhibitor of a certain enzyme, which makes it useful for studying the enzyme's function and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves the inhibition of DPP-4 by binding to the active site of the enzyme. This prevents the breakdown of certain hormones and peptides involved in glucose metabolism, leading to increased insulin secretion and improved glucose control.
Biochemical and physiological effects:
Inhibition of DPP-4 by this compound has been shown to improve glucose control in animal models of type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential therapeutic applications for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is its high specificity for DPP-4, which makes it a useful tool for studying the function of this enzyme. However, its specificity also limits its potential use in studying other enzymes or pathways. Additionally, the compound may have off-target effects that could confound experimental results.
Future Directions
Future research on 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile could focus on its potential therapeutic applications for the treatment of type 2 diabetes and inflammatory diseases. Additionally, further studies could explore the potential anti-cancer effects of DPP-4 inhibitors. Finally, research could focus on developing more potent and specific inhibitors of DPP-4 to improve their therapeutic potential.
Synthesis Methods
The synthesis of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves several steps, including the reaction of 2-cyclopropylpyrimidine-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3,3-dimethylpiperidine-2-carbonitrile to form the desired compound.
Scientific Research Applications
1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is a highly specific inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). This enzyme is involved in the regulation of glucose metabolism, and inhibitors of DPP-4 have potential therapeutic applications for the treatment of type 2 diabetes. Additionally, DPP-4 is involved in the immune system and has been implicated in the pathogenesis of certain cancers, making inhibitors of this enzyme potential anti-cancer agents.
properties
IUPAC Name |
1-(2-cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O/c1-16(2)6-3-7-20(13(16)8-17)15(21)12-9-18-14(19-10-12)11-4-5-11/h9-11,13H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTSAPPKPKBWFGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1C#N)C(=O)C2=CN=C(N=C2)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.